Tienoxolol Hydrochloride

• Molecular Formula: C21H29ClN2O5S
• Molecular Weight: 457.0 g/mol
• IUPAC Name: ethyl 2-[3-(tert-butylamino)-2-hydroxypropoxy]-5-(thiophene-2-carbonylamino)benzoate;hydrochloride
• InChI: InChI=1S/C21H28N2O5S.ClH/c1-5-27-20(26)16-11-14(23-19(25)18-7-6-10-29-18)8-9-17(16)28-13-15(24)12-22-21(2,3)4;/h6-11,15,22,24H,5,12-13H2,1-4H3,(H,23,25);1H
• InChI Key: FWGXTTIVZNMWES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC=CS2)OCC(CNC(C)(C)C)O.Cl
• CAS No.: 97067-66-8

Description

It is primarily used in the treatment of cardiovascular diseases such as hypertension and myocardial ischemia . The compound’s chemical formula is C21H28N2O5S, and it has a molar mass of 420.52 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

Tienoxolol Hydrochloride is synthesized through a multi-step process involving the reaction of ethyl 2-[3-(tert-butylamino)-2-hydroxypropoxy]-5-(thiophene-2-carbonylamino)benzoate with hydrochloric acid . The synthesis involves the formation of key intermediates, including ketothiophene, alkyl benzoate, and arylpropanolamine, which are combined to form the final product .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using high-pressure liquid chromatography (HPLC) coupled with mass spectrometry (MS) for purification and quality control . The process ensures high purity and stability of the final product, which is essential for its therapeutic efficacy .

Chemical Reactions Analysis

Types of Reactions

Tienoxolol Hydrochloride undergoes various chemical reactions, including hydrolysis, oxidation, dehydration, and transamidation . These reactions are crucial for understanding the compound’s stability and degradation pathways.

Common Reagents and Conditions

Hydrolysis: Typically occurs in the presence of water and leads to the breakdown of the ester moiety.

Oxidation: Involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Dehydration: Often facilitated by heating or using dehydrating agents like sulfuric acid.

Transamidation: Requires the presence of amines and is usually conducted under mild conditions.

Major Products Formed

The major products formed from these reactions include various degradation products that result from the breakdown of the ester, amine, and thiophene functional groups .

Scientific Research Applications

Tienoxolol Hydrochloride has a wide range of scientific research applications:

Chemistry: Used as a model compound for studying beta-adrenergic receptor antagonists and their interactions with other molecules.

Biology: Investigated for its effects on cellular signaling pathways and receptor binding.

Medicine: Primarily used in the treatment of cardiovascular diseases, including hypertension and myocardial ischemia.

Industry: Employed in the development of new beta-blockers and related therapeutic agents.

Mechanism of Action

Tienoxolol Hydrochloride exerts its effects by binding to beta-adrenergic receptors, specifically the β1 and β2 receptors . This binding inhibits the action of endogenous catecholamines, such as adrenaline and noradrenaline, leading to a decrease in heart rate and blood pressure . The compound’s molecular targets include the β1 and β2 adrenergic receptors, and its action involves the inhibition of cyclic AMP (cAMP) production, which reduces the overall sympathetic nervous system activity .

Comparison with Similar Compounds

Similar Compounds

Atenolol: Another beta-blocker used for similar indications but with different pharmacokinetic properties.

Metoprolol: A beta-blocker with a higher selectivity for β1 receptors compared to Tienoxolol Hydrochloride.

Propranolol: A non-selective beta-blocker that affects both β1 and β2 receptors.

Uniqueness

This compound is unique due to its dual action as both a diuretic and a beta-adrenergic receptor antagonist . This dual functionality makes it particularly effective in managing hypertension and related cardiovascular conditions .